![molecular formula C8H4ClF3O B1586713 2-Chloro-3-(trifluoromethyl)benzaldehyde CAS No. 93118-03-7](/img/structure/B1586713.png)
2-Chloro-3-(trifluoromethyl)benzaldehyde
Overview
Description
4-Chloro-3-(trifluoromethyl)benzaldehyde is a substituted benzaldehyde.
Scientific Research Applications
Catalysis and Organic Synthesis
- Oxidation of Benzyl Alcohol to Benzaldehyde: Benzaldehydes, including derivatives like 2-Chloro-3-(trifluoromethyl)benzaldehyde, play a significant role in industries such as cosmetics, perfumery, food, dyestuffs, agrochemicals, and pharmaceuticals. Research on catalysts like sulfated Ti-SBA-15 shows enhanced conversion of benzyl alcohol to benzaldehyde, highlighting the importance of these compounds in catalytic processes (Sharma, Soni, & Dalai, 2012).
- Enzyme-Catalyzed Asymmetric Synthesis: Benzaldehydes, such as this compound, are used in enzyme-catalyzed reactions for asymmetric synthesis, crucial in producing pharmaceuticals and natural products. The optimization of such reactions, including reaction engineering and reactor concepts, highlights the utility of these compounds in advanced organic synthesis (Kühl, Zehentgruber, Pohl, Müller, & Lütz, 2007).
Material Science and Nanotechnology
- Metal-Organic Frameworks (MOFs): Research on MOFs, such as Cu3(BTC)2, utilizes benzaldehydes in studying their catalytic properties. These frameworks find applications in areas like gas storage, separation, and catalysis. The interaction of benzaldehydes with these materials helps in understanding their potential uses in various fields (Schlichte, Kratzke, & Kaskel, 2004).
Pharmaceutical and Medical Research
- Synthesis of Pharmaceutical Intermediates: Compounds like this compound are instrumental in synthesizing intermediates for pharmaceutical drugs. Techniques like cascade trifluoromethylation and cyclization of benzaldehydes contribute to the development of new drugs and treatments (Zhang, Guo, Ye, Liu, & Zhu, 2017).
Environmental Applications
- Selective Oxidation of Alcohols: The selective oxidation of alcohols like benzyl alcohol to benzaldehyde using eco-friendly catalysts is an area of significant research. This process is vital for producing high-quality, chlorine-free benzaldehyde, which has applications in the flavoring and cosmetics industries. Such studies demonstrate the potential of benzaldehydes in environmentally sustainable chemical processes (Han, Xu, Su, Xu, & Ding, 2010).
Mechanism of Action
Target of Action
It is known that many benzaldehyde derivatives interact with the respiratory system .
Mode of Action
Benzaldehyde derivatives often interact with their targets through covalent bonding, given the reactivity of the aldehyde group .
Pharmacokinetics
It is known that the compound should be stored under inert gas at 2-8°c , suggesting that its stability and bioavailability may be temperature-dependent.
Result of Action
It is known that benzaldehyde derivatives can cause skin and eye irritation, and may cause respiratory irritation .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-3-(trifluoromethyl)benzaldehyde. For instance, it is sensitive to air and its stability is temperature-dependent . It is recommended to use this compound only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
2-chloro-3-(trifluoromethyl)benzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF3O/c9-7-5(4-13)2-1-3-6(7)8(10,11)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUNCMOAFNYLOSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)Cl)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371518 | |
Record name | 2-Chloro-3-(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30371518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
93118-03-7 | |
Record name | 2-Chloro-3-(trifluoromethyl)benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30371518 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Chloro-3-(trifluoromethyl)benzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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